Carbohydrates and carbohydrate conjugates

Carbohydrates are a fundamental class of biomolecules, primarily composed of carbon, hydrogen, and oxygen atoms, with the general formula (Cn(H2O)m). They serve as essential energy sources in living organisms. Our carbohydrates range from simple sugars like glucose to complex polysaccharides such as starch and cellulose. Carbohydrate conjugates are molecules where a carbohydrate moiety is covalently linked to another functional group, enhancing their properties for specific applications. For instance, glycolipids and glycoproteins are natural examples of carbohydrate conjugates, playing crucial roles in cell signaling and immune responses. These conjugates find application in biotechnology, pharmaceuticals, and diagnostics. They can be used as carriers for drug delivery systems, vaccines, or as biosensors due to their unique recognition properties. Our product line includes various types of carbohydrates and carbohydrate conjugates, tailored to meet the diverse needs of researchers and industries seeking innovative solutions. Our expertise ensures that each compound is meticulously characterized to guarantee purity and specificity, making them reliable tools in your research endeavors.